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Compound of Interest

Compound Name: (r)-Ozanimod hcl

Cat. No.: B15175020 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability and handling of (r)-Ozanimod HCl stock solutions

prepared in dimethyl sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the solubility of (r)-Ozanimod HCl in DMSO?

A1: (r)-Ozanimod HCl is soluble in DMSO. Various suppliers report slightly different solubility

values, but it is generally considered to be highly soluble. For instance, some sources indicate

a solubility of approximately 44 mg/mL in fresh DMSO.[1] Another source suggests a solubility

of 40 mg/mL.[2] It is important to note that moisture-absorbing DMSO can reduce solubility.[1]

[2]

Q2: What are the recommended storage conditions for (r)-Ozanimod HCl solid compound?

A2: The solid form of (r)-Ozanimod HCl is typically stored at -20°C for long-term stability, with

some suppliers stating it is stable for at least four years at this temperature.[3] For shorter

periods, it can be stored at 2-8°C.[4] It is also recommended to keep it in a tight, light-resistant

container and protect it from moisture.[4]

Q3: What are the recommended storage conditions and stability for (r)-Ozanimod HCl stock

solutions in DMSO?
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A3: For optimal stability, it is recommended to aliquot the DMSO stock solution into single-use

volumes and store them at -80°C, where it can be stable for up to one year.[1] For shorter-term

storage, it can be kept at -20°C for up to one month.[1] It is crucial to avoid repeated freeze-

thaw cycles.[1][5]

Q4: Can I store the DMSO stock solution at room temperature?

A4: Storing DMSO stock solutions at room temperature is generally not recommended for long

periods. While a solution might be stable for 1 to 2 days, prolonged storage at room

temperature can increase the risk of degradation and precipitation, especially if the DMSO

absorbs moisture.[6] A study on the solution stability of Ozanimod (not specifically in DMSO)

showed excellent stability over 48 hours at room temperature.[7]

Q5: What are the known degradation pathways for Ozanimod?

A5: A forced degradation study has shown that Ozanimod can degrade under acidic and basic

stress conditions.[7] However, the same study indicated that it is stable under oxidative,

thermal, and photolytic conditions.[7] The major degradation products identified were formed

under acidic and basic hydrolysis.
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Issue Possible Cause(s) Recommended Action(s)

Precipitation observed in the

DMSO stock solution upon

thawing.

1. The concentration of the

stock solution is too high. 2.

The compound has a lower

solubility at colder

temperatures. 3. The DMSO

has absorbed water, reducing

the solubility of the compound.

[1][2][6] 4. Repeated freeze-

thaw cycles have affected the

solution's integrity.[6]

1. Gently warm the solution to

37°C and vortex or sonicate to

redissolve the precipitate. 2. If

precipitation persists, consider

preparing a more dilute stock

solution. 3. Always use fresh,

anhydrous DMSO to prepare

stock solutions.[1][2] 4. Aliquot

the stock solution into smaller,

single-use vials to minimize

freeze-thaw cycles.[1][5]

Inconsistent experimental

results using the same stock

solution.

1. The stock solution may have

degraded over time due to

improper storage. 2.

Inaccurate pipetting when

preparing dilutions. 3. The final

concentration of DMSO in the

cell culture medium is too high,

causing cellular toxicity.[5]

1. Prepare a fresh stock

solution from the solid

compound. 2. Verify the

stability of the stock solution

using an analytical method like

HPLC. 3. Ensure accurate

dilution by using calibrated

pipettes. 4. Keep the final

DMSO concentration in your

experimental setup below

0.5% to avoid cytotoxic effects.

[5]

Difficulty dissolving (r)-

Ozanimod HCl in DMSO.

1. The quality of the DMSO

may be poor (e.g., contains

water). 2. The concentration

you are trying to achieve

exceeds the solubility limit.

1. Use high-purity, anhydrous

DMSO. 2. Try gentle warming

and vortexing to aid

dissolution. 3. Prepare a less

concentrated stock solution.

Data Summary
Table 1: Solubility of (r)-Ozanimod HCl in DMSO
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Solvent Reported Solubility Source

DMSO ~44 mg/mL (99.79 mM) [1]

DMSO ~40 mg/mL (98.89 mM) [2]

DMSO ~1 mg/mL [3]

Note: Solubility can be affected by the purity of the DMSO and the specific batch of the

compound.

Table 2: Recommended Storage and Stability of (r)-Ozanimod HCl

Form
Storage

Temperature
Reported Stability Source

Solid -20°C ≥ 4 years [3]

Solid 2-8°C 2 years [4]

DMSO Stock Solution -80°C 1 year [1]

DMSO Stock Solution -20°C 1 month [1]

Experimental Protocols
Protocol 1: Preparation of (r)-Ozanimod HCl Stock Solution in DMSO

Materials:

(r)-Ozanimod HCl (solid)

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer
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Analytical balance

Procedure:

1. Allow the vial of solid (r)-Ozanimod HCl to equilibrate to room temperature before

opening to prevent moisture condensation.

2. Weigh the desired amount of (r)-Ozanimod HCl using an analytical balance.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock solution, add the corresponding volume of DMSO to

the calculated mass of (r)-Ozanimod HCl, MW: 440.93 g/mol [8]).

4. Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C

water bath) can be used to aid dissolution if necessary.

5. Once fully dissolved, aliquot the stock solution into single-use, sterile tubes.

6. Label the tubes clearly with the compound name, concentration, date, and your initials.

7. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visualizations
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Stock Solution Preparation

Stability Assessment

Start: Prepare Stock Solution in DMSO

Dissolve Compound
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Store at Recommended Temperature (-20°C or -80°C)

Time Point 0: Analyze Freshly Prepared Stock
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Store for a Defined Period

Analytical Method (e.g., HPLC, LC-MS)
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Determine Stability and Shelf-Life
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Caption: Workflow for preparing and assessing the stability of a compound stock solution.
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Caption: Simplified signaling pathway of Ozanimod.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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